![molecular formula C20H22N4OS B5534358 1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(1-methyl-1H-imidazol-2-yl)piperidine](/img/structure/B5534358.png)
1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(1-methyl-1H-imidazol-2-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to "1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(1-methyl-1H-imidazol-2-yl)piperidine" often involves multistep synthetic routes. For example, a study by Lamphon et al. (2004) detailed the synthesis of thiazolopyridine derivatives, showcasing methods that might be applicable to the compound . These methods include condensation reactions, the use of piperidine as a catalyst or reactant, and strategies to introduce various functional groups pertinent to the target molecule's structure (Lamphon et al., 2004).
Molecular Structure Analysis
The molecular structure, including conformation and crystallography, of related compounds has been studied extensively. For instance, Yıldırım et al. (2006) provided insights into the crystal structure of a compound with a similar complex heterocyclic system, which could offer analogies to the molecular structure of the subject compound. Their research highlights the planarity of certain ring systems and the conformation of piperidine rings, which are relevant to understanding the structural characteristics of "1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(1-methyl-1H-imidazol-2-yl)piperidine" (Yıldırım et al., 2006).
Chemical Reactions and Properties
The chemical reactivity and properties of compounds containing similar functional groups have been explored. Studies such as those by El‐Emary et al. (2005) describe the synthesis and reactivity of thiazolopyridines, providing insights into the types of chemical reactions that the subject compound might undergo, including nucleophilic substitutions and condensation reactions (El‐Emary et al., 2005).
Physical Properties Analysis
The physical properties, such as solubility and crystallinity, are crucial for understanding the compound's behavior in different environments. While specific studies on "1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(1-methyl-1H-imidazol-2-yl)piperidine" were not identified, research on similar compounds can offer predictions. For example, the solubility and crystalline form can be influenced by the functional groups present, as seen in compounds studied by Sugimoto et al. (1990), indicating how substituent variation affects these properties (Sugimoto et al., 1990).
Chemical Properties Analysis
The chemical properties, such as reactivity towards other chemicals and stability, are pivotal for the compound's application in chemical syntheses and potential industrial applications. Research like that by Ramachandran et al. (2011) on imidazole/benzotriazole substituted piperidin-4-one derivatives provides a foundation for understanding the chemical behavior of "1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(1-methyl-1H-imidazol-2-yl)piperidine," including its potential interactions with biological targets and reactivity in synthetic contexts (Ramachandran et al., 2011).
Mechanism of Action
The mechanism of action of imidazole and thiazole derivatives can vary widely, depending on their specific structures and the biological systems they interact with. Some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Future Directions
Given the wide range of biological activities exhibited by imidazole derivatives , there is significant potential for the development of new drugs based on these compounds. Future research could focus on synthesizing new imidazole and thiazole derivatives, characterizing their physical and chemical properties, and evaluating their biological activities.
properties
IUPAC Name |
(2-benzyl-1,3-thiazol-4-yl)-[3-(1-methylimidazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4OS/c1-23-11-9-21-19(23)16-8-5-10-24(13-16)20(25)17-14-26-18(22-17)12-15-6-3-2-4-7-15/h2-4,6-7,9,11,14,16H,5,8,10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBLYXBIQXVLOEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C2CCCN(C2)C(=O)C3=CSC(=N3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(1-methyl-1H-imidazol-2-yl)piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.